Cas no 38313-63-2 (Titanium,dibutoxy[1,6-hexanediolato(2-)-O,O']- (9CI))

• Product Name: Titanium,dibutoxy[1,6-hexanediolato(2-)-O,O']- (9CI)
• CAS No: 38313-63-2
• MF: C₁₄H₃₀O₄Ti
• MW: 310.25260591507
• CID: 319869
• PubChem ID: 76871770
• Update Time: 2025-04-19

Titanium,dibutoxy[1,6-hexanediolato(2-)-O,O']- (9CI) Chemical and Physical Properties

Names and Identifiers

• Titanium,dibutoxy[1,6-hexanediolato(2-)-O,O']- (9CI)
• Dibutoxy(hexane-1,6-diolato(2-)-O,O')titanium
• EINECS 253-875-8
• 38313-63-2

• Inchi： 1S/C14H30O4.Ti/c1-3-5-12-17-14(16,18-13-6-4-2)10-8-7-9-11-15;/h15-16H,3-13H2,1-2H3;
• InChI Key： NFXSKELQYKHYBJ-UHFFFAOYSA-N
• SMILES： [Ti].OC(CCCCCO)(OCCCC)OCCCC

Computed Properties

• Exact Mass: 310.1623501g/mol
• Monoisotopic Mass: 310.1623501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų